Cas no 608515-70-4 (7-Chloro-5-isoquinolinamine)

• Product Name: 7-Chloro-5-isoquinolinamine
• CAS No: 608515-70-4
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• MDL: MFCD11973681
• CID: 845040
• PubChem ID: 44558546
• Update Time: 2025-06-30

7-Chloro-5-isoquinolinamine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-5-isoquinolinamine
• 5-ISOQUINOLINAMINE, 7-CHLORO
• 5-Isoquinolinamine,7-chloro-(9CI)
• 7-chloroisoquinolin-5-amine
• 7-chloranylisoquinolin-5-amine
• 5-Isoquinolinamine, 7-chloro-
• YOMNAMATBRCQNB-UHFFFAOYSA-N
• AKOS015907623
• SCHEMBL5656944
• 5-Amino-7-chloroisoquinoline
• 608515-70-4
• DTXSID40659435
• MFCD11973681
• J-519210
• SY281332
• CS-0132168

• MDL： MFCD11973681
• Inchi： 1S/C9H7ClN2/c10-7-3-6-5-12-2-1-8(6)9(11)4-7/h1-5H,11H2
• InChI Key： YOMNAMATBRCQNB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C=CN=CC=2C=1)N

Computed Properties

• Exact Mass: 178.03000
• Monoisotopic Mass: 178.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 3.05160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 7-Chloro-5-isoquinolinamine

Comprehensive Overview of 7-Chloro-5-isoquinolinamine (CAS No. 608515-70-4): Properties, Applications, and Research Insights

7-Chloro-5-isoquinolinamine (CAS No. 608515-70-4) is a specialized organic compound belonging to the isoquinoline family, a class of heterocyclic aromatic compounds with significant relevance in medicinal chemistry and material science. This compound, characterized by its chloro and amine functional groups, has garnered attention for its potential applications in pharmaceutical research, agrochemical development, and advanced material synthesis. The molecular structure of 7-Chloro-5-isoquinolinamine features a fused benzene and pyridine ring system, which contributes to its unique chemical reactivity and biological activity.

In recent years, the demand for isoquinoline derivatives has surged due to their versatility in drug discovery. Researchers are particularly interested in 7-Chloro-5-isoquinolinamine as a building block for designing novel therapeutic agents. Its structural motif is frequently explored in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The presence of the chloro substituent at the 7-position and the amine group at the 5-position offers opportunities for further functionalization, making it a valuable intermediate in synthetic chemistry.

From an industrial perspective, 7-Chloro-5-isoquinolinamine is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are optimizing synthetic routes to minimize waste and energy consumption. This compound’s synthesis has been refined to incorporate catalytic methods and solvent-free reactions, aligning with the principles of atom economy and renewable feedstocks. Such advancements are critical for meeting regulatory standards and reducing the ecological footprint of chemical manufacturing.

The compound’s physicochemical properties, including its solubility, melting point, and stability, are well-documented in scientific literature. 7-Chloro-5-isoquinolinamine exhibits moderate solubility in polar organic solvents, which facilitates its use in various reaction conditions. Its stability under ambient temperatures makes it suitable for long-term storage, a feature highly valued in laboratory and industrial settings. Researchers frequently highlight its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In the realm of drug discovery, 7-Chloro-5-isoquinolinamine has been investigated for its potential role in targeting neurodegenerative diseases and metabolic disorders. Recent studies suggest that isoquinoline derivatives can modulate key enzymatic pathways, offering hope for treating conditions like Alzheimer’s disease and diabetes. The compound’s ability to interact with biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels, underscores its pharmacological relevance. These findings are frequently cited in high-throughput screening (HTS) campaigns and structure-activity relationship (SAR) studies.

Another emerging application of 7-Chloro-5-isoquinolinamine lies in the field of advanced materials. Its conjugated π-electron system makes it a candidate for organic semiconductors and light-emitting diodes (OLEDs). Materials scientists are exploring its incorporation into polymeric frameworks to enhance charge transport properties, a critical factor in developing next-generation electronic devices. The compound’s tunable electronic characteristics align with the growing demand for flexible electronics and energy-efficient displays.

For researchers and manufacturers, sourcing high-quality 7-Chloro-5-isoquinolinamine is paramount. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify purity and structural integrity. Suppliers often provide technical data sheets (TDS) and certificates of analysis (CoA) to ensure compliance with industry standards. The compound’s CAS No. 608515-70-4 serves as a unique identifier in global chemical databases, streamlining procurement and regulatory documentation.

Looking ahead, the future of 7-Chloro-5-isoquinolinamine appears promising, with ongoing research exploring its utility in bioconjugation and nanotechnology. Innovations in click chemistry and bioorthogonal reactions may unlock new avenues for its use in diagnostic imaging and targeted drug delivery. As interdisciplinary collaborations expand, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.